3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid

• IUPAC Name: 3-methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid
• InChI: InChI=1S/C15H19NO4/c1-11-6-5-9-16(14(11)15(18)19)13(17)10-20-12-7-3-2-4-8-12/h2-4,7-8,11,14H,5-6,9-10H2,1H3,(H,18,19)
• InChI Key: RCHYSPZMRNVKEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1C(=O)O)C(=O)COC2=CC=CC=C2
• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol

Description

3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid, also known as MPAC, is a synthetic compound that has gained attention in the scientific community for its potential applications in medicinal chemistry.

Scientific Research Applications

3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid has been studied for its potential as a therapeutic agent for various diseases, including cancer and Alzheimer's disease. In cancer research, 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In Alzheimer's disease research, 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid has been shown to have neuroprotective effects and prevent the formation of amyloid beta plaques.

Mechanism of Action

The mechanism of action of 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid is not fully understood, but it is believed to work by inhibiting specific enzymes and pathways involved in cancer cell growth and Alzheimer's disease progression. 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid has also been shown to have anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects
3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid has been shown to have a low toxicity profile and is well-tolerated in animal studies. It has been found to have a half-life of approximately 2 hours in rats and is rapidly eliminated through the urine. 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid has also been shown to cross the blood-brain barrier, making it a potential candidate for treating diseases that affect the central nervous system.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is that 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid is a synthetic compound and may not accurately mimic the effects of natural compounds in the body.

Future Directions

Future research on 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid could focus on optimizing its synthesis method to increase yields and reduce costs. Additionally, further studies could investigate the potential of 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid as a therapeutic agent for other diseases, such as Parkinson's disease and multiple sclerosis. Finally, research could explore the potential of 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid as a tool for studying the mechanisms of cancer cell growth and Alzheimer's disease progression.
Conclusion
In conclusion, 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid is a synthetic compound with potential applications in medicinal chemistry. Its synthesis method has been optimized to yield high purity and high yields. 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid has been studied for its potential as a therapeutic agent for various diseases, including cancer and Alzheimer's disease. Its mechanism of action is not fully understood, but it is believed to work by inhibiting specific enzymes and pathways. 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid has a low toxicity profile and is well-tolerated in animal studies. Future research could focus on optimizing its synthesis method, investigating its potential as a therapeutic agent for other diseases, and exploring its potential as a tool for studying disease mechanisms.

Synthesis Methods

3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid is synthesized through a multistep process involving the reaction of phenoxyacetic acid with 3-methylpiperidin-2-one. The resulting product is then treated with acetic anhydride and hydrochloric acid to form 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid. This method has been optimized to yield high purity and high yields of 3-Methyl-1-(2-phenoxyacetyl)piperidine-2-carboxylic acid.